Cas no 91330-41-5 (4,7-Phenanthroline-5,6-diol)

4,7-Phenanthroline-5,6-diol structure
Product name:4,7-Phenanthroline-5,6-diol
4,7-Phenanthroline-5,6-diol Chemical and Physical Properties
Names and Identifiers
-
- 4,7-Phenanthroline-5,6-diol
- 6-hydroxy-7H-4,7-phenanthrolin-5-one
- SCHEMBL3241364
- AC1LHMU3
- DTXSID90357030
- Oprea1_332612
- Oprea1_512188
- 91330-41-5
-
- Inchi: InChI=1S/C12H8N2O2/c15-11-9-7(3-1-5-13-9)8-4-2-6-14-10(8)12(11)16/h1-6,15-16H
- InChI Key: FMUJHFOHFPGAFH-UHFFFAOYSA-N
- SMILES: C1=CC2=C3C=CC=NC3=C(C(=C2N=C1)O)O
Computed Properties
- Exact Mass: 212.058577502Da
- Monoisotopic Mass: 212.058577502Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 0
- Complexity: 235
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.2Ų
- XLogP3: 1.7
4,7-Phenanthroline-5,6-diol Related Literature
-
Lin Tang,Junjie Yu,Yang Zhang,Zaozao Tang,Yong Qin RSC Adv., 2021,11, 6107-6113
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Marietta Tóth,Katalin E. Kövér,Attila Bényei,László Somsák Org. Biomol. Chem., 2003,1, 4039-4046
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E. Wandersman,N. Quennouz,M. Fermigier,A. Lindner,O. du Roure Soft Matter, 2010,6, 5715-5719
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